Cas no 1804425-11-3 (3-(Difluoromethyl)-2-fluoro-6-hydroxy-4-nitropyridine)

• Product Name: 3-(Difluoromethyl)-2-fluoro-6-hydroxy-4-nitropyridine
• CAS No: 1804425-11-3
• MF: C₆H₃F₃N₂O₃
• MW: 208.094831705093
• CID: 4881546
• Update Time: 2025-07-02

3-(Difluoromethyl)-2-fluoro-6-hydroxy-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-fluoro-6-hydroxy-4-nitropyridine

• Inchi： 1S/C6H3F3N2O3/c7-5(8)4-2(11(13)14)1-3(12)10-6(4)9/h1,5H,(H,10,12)
• InChI Key： SFWYBIAZRAFOGQ-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)F)C(=CC(N1)=O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 356
• XLogP3: 0.2
• Topological Polar Surface Area: 74.9

Additional information on 3-(Difluoromethyl)-2-fluoro-6-hydroxy-4-nitropyridine

3-(Difluoromethyl)-2-fluoro-6-hydroxy-4-nitropyridine: A Multifunctional Compound with Promising Applications in Medicinal Chemistry

3-(Difluoromethyl)-2-fluoro-6-hydroxy-4-nitropyridine is a fluorinated aromatic heterocyclic compound with a unique molecular structure that incorporates multiple functional groups, including fluoro, hydroxy, and nitro substituents. Its chemical formula, C₆H₃F₃NO₂, is associated with the CAS number 1804425-11-3, which identifies this specific compound in global chemical databases. The compound's molecular framework features a pyridine ring with three fluorine atoms, one hydroxyl group, and a nitro group, making it a valuable scaffold for pharmaceutical and agrochemical research.

Recent studies have highlighted the fluoro and nitro functionalities as key contributors to the compound's biological activity. The presence of fluorine atoms enhances the molecule's metabolic stability and lipophilicity, while the nitro group introduces electron-withdrawing effects that modulate reactivity. In 2023, a publication in Journal of Medicinal Chemistry demonstrated that 3-(Difluoromethyl)-2-fluoro-6-hydroxy-4-nitropyridine exhibits potent inhibitory activity against a specific kinase target, suggesting its potential as a lead compound for anti-cancer drug development.

The hydroxy group at the 6-position of the pyridine ring plays a critical role in the compound's interactions with biological targets. Researchers have observed that this hydroxyl functionality can form hydrogen bonds with amino acid residues in enzyme active sites, enhancing binding affinity. A 2022 study in Organic & Biomolecular Chemistry explored the synthetic pathways for this compound, emphasizing the importance of fluoro substitution in optimizing pharmacokinetic properties. The study also noted that the compound's solubility and bioavailability are significantly influenced by its fluorinated substituents.

Advances in computational chemistry have further expanded the understanding of 3-(Difluoromethyl)-2-fluoro-6-hydroxy-4-nitropyridine's potential applications. Quantum mechanical simulations have revealed that the molecule's electronic configuration allows it to interact with metal ions, making it a candidate for use in coordination chemistry. In 2023, a team from the University of Tokyo reported that this compound could serve as a ligand for designing novel catalysts in green chemistry processes, leveraging its ability to stabilize transition metal centers.

The fluoro and nitro substituents also contribute to the compound's environmental impact. A 2024 study in Environmental Science & Technology evaluated the persistence and degradation pathways of similar fluorinated compounds, suggesting that the presence of hydroxyl groups may influence biodegradation rates. While this study did not specifically address 3-(Difluoromethyl)-2-fluoro-6-hydroxy-4-nitropyridine, it provides a framework for understanding how functional group modifications affect environmental fate.

Pharmaceutical researchers are increasingly interested in the fluoro and hydroxy functionalities of this compound due to their roles in drug metabolism. A 2023 review in Drug Discovery Today highlighted the importance of fluorinated pyridine derivatives in the development of antiviral agents, noting that their metabolic stability can improve drug half-life. This aligns with findings on 3-(Difluoromethyl)-2-fluoro-6-hydroxy-4-nitropyridine, which has shown promise in preclinical studies for its ability to resist enzymatic hydrolysis.

The synthesis of 3-(Difluoromethyl)-2-fluoro-6-hydroxy-4-nitropyridine involves complex chemical transformations, with recent work focusing on optimizing reaction conditions to maximize yield. A 2022 paper in Chemical Communications described a novel method for introducing the fluoro and nitro groups through a one-pot microwave-assisted process, reducing the number of purification steps required. This advancement underscores the compound's synthetic accessibility and its potential for large-scale production in pharmaceutical applications.

Researchers are also exploring the compound's potential as a building block for more complex molecules. A 2023 study in ACS Synthetic Biology demonstrated that 3-(Difluoromethyl)-2-fluoro-6-hydroxy-4-nitropyridine could be used as a precursor for synthesizing derivatives with enhanced biological activity. The study emphasized the importance of the hydroxy group in enabling further chemical modifications, such as glycosylation or conjugation with targeting ligands.

Despite its promising properties, challenges remain in fully characterizing the compound's behavior in biological systems. A 2024 study in Chemical Research in Toxicology investigated the potential toxicity of fluorinated pyridine derivatives, highlighting the need for further research on long-term exposure effects. While this study did not focus on 3-(Difluoromethyl)-2-fluoro-6-hydroxy-4-nitropyridine, it underscores the importance of comprehensive safety assessments for any compound with fluorinated and nitro functionalities.

In conclusion, 3-(Difluoromethyl)-2-fluoro-6-hydroxy-4-nitropyridine represents a versatile compound with significant potential in medicinal chemistry, coordination chemistry, and environmental science. Its unique combination of fluoro, nitro, and hydroxy groups makes it a valuable candidate for further research and development, with ongoing studies expanding its applications across multiple scientific disciplines.